Cas no 3170-69-2 (Ethyl, 1-oxo- (9CI))

• Product Name: Ethyl, 1-oxo- (9CI)
• CAS No: 3170-69-2
• MF: C₂H₃O
• MW: 43.0446207523346
• CID: 309515
• Update Time: 2026-05-14

Ethyl, 1-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethyl, 1-oxo- (9CI)
• Methylcarbonyl radical
• ethanone

• Inchi： InChI=1S/C2H3O/c1-2-3/h1H3
• InChI Key： TUCNEACPLKLKNU-UHFFFAOYSA-N
• SMILES： C[C]=O

Computed Properties

• Exact Mass: 44.02622
• Monoisotopic Mass: 43.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 10.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 17.07